4-cyanobenzyl 2-chlorobenzoate
Overview
Description
4-cyanobenzyl 2-chlorobenzoate is a chemical compound that is widely used in scientific research. It is a member of the benzoyl cyanide family and is often used as a precursor in the synthesis of other chemical compounds. In
Mechanism of Action
The mechanism of action of 4-cyanobenzyl 2-chlorobenzoate is not well understood. However, it is believed to act as an inhibitor of protein synthesis by binding to the ribosome and preventing the elongation of the polypeptide chain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is known to have cytotoxic effects on cancer cells and to induce apoptosis in leukemia cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-cyanobenzyl 2-chlorobenzoate in lab experiments is its high purity and stability. It is also a relatively inexpensive precursor for the synthesis of other chemical compounds. One limitation is that it is toxic and should be handled with care.
Future Directions
There are several future directions for the use of 4-cyanobenzyl 2-chlorobenzoate in scientific research. One area of interest is the development of new fluorescent probes for biological imaging. Another area of interest is the synthesis of new benzoyl cyanide derivatives for use in drug discovery. Additionally, the mechanism of action of this compound could be further studied to better understand its cytotoxic effects on cancer cells.
Synthesis Methods
The synthesis of 4-cyanobenzyl 2-chlorobenzoate involves the reaction between 4-cyanobenzyl chloride and 2-chlorobenzoic acid. The reaction is typically carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The reaction yields a white crystalline solid that can be purified through recrystallization.
Scientific Research Applications
4-cyanobenzyl 2-chlorobenzoate is used in a variety of scientific research applications. It is commonly used as a precursor in the synthesis of other chemical compounds, such as benzoyl cyanide derivatives. It is also used in the synthesis of fluorescent probes for biological imaging and as a reagent in organic synthesis.
Properties
IUPAC Name |
(4-cyanophenyl)methyl 2-chlorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10ClNO2/c16-14-4-2-1-3-13(14)15(18)19-10-12-7-5-11(9-17)6-8-12/h1-8H,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCQYPLUXEDISHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)OCC2=CC=C(C=C2)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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